3-(4-Hydrazinylphenyl)pyridine

• CAS No.: 774238-37-8
• Molecular Formula: C11H11N3
• Molecular Weight: 185.22 g/mol
• IUPAC Name: (4-pyridin-3-ylphenyl)hydrazine
• InChI: InChI=1S/C11H11N3/c12-14-11-5-3-9(4-6-11)10-2-1-7-13-8-10/h1-8,14H,12H2
• InChI Key: UXPDMHVULHSXPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CC=C(C=C2)NN

Description

3-(4-Hydrazinylphenyl)pyridine is a heterocyclic compound featuring a pyridine ring substituted at the 3-position with a 4-hydrazinylphenyl group. The hydrazinyl group introduces nucleophilic and hydrogen-bonding capabilities, which may influence binding interactions with biological targets.

Comparison with Similar Compounds

Key Structural Features:

• Pyridine Core : Central to binding interactions with LSD1’s flavin adenine dinucleotide (FAD) cofactor and hydrophobic pockets .
• Substituents at the 3-Position: Piperidin-4-ylmethoxy Group: Enhances LSD1 inhibition by forming hydrogen bonds with Asp555 and hydrophobic interactions with Tyr761 (e.g., compound 2: IC₅₀ = 62 nM vs. compound 1: IC₅₀ = 15.7 μM) . Hydrazinylphenyl Group: Not directly tested, but analogous -NH- linkages (e.g., compound 43, Ki = 1.2 μM) show reduced activity compared to -O- linkages, suggesting hydrazine may impair binding .

Substituent Effects on Activity:

Compound	Substituent (R3)	LSD1 Inhibition (IC₅₀/Ki)	Selectivity (vs. MAO-B)
Compound 2	Piperidin-4-ylmethyl	IC₅₀ = 62 nM	>1,500-fold
Compound 5	Piperidin-4-ylmethoxy	Ki = 2.3 μM	Not reported
Compound 17	4-Cyanophenyl + Tolyl	Ki = 0.28 μM	>640-fold
Compound 43	-NH- linkage	Ki = 1.2 μM	Not tested

Key Findings :

• Piperidine-based substituents (e.g., piperidin-4-ylmethoxy) optimize LSD1 inhibition through electrostatic and hydrophobic interactions .
• Meta- or ortho-substituents on phenyl groups reduce activity, while para-substituents (-Me, -CF₃, -OCF₃) enhance potency by up to 79-fold .

Enzyme Selectivity

LSD1 inhibitors in this class exhibit high selectivity against MAO isoforms:

• Compound 17 : >640-fold selectivity for LSD1 over MAO-B, attributed to bulky para-substituents (e.g., -CF₃) that disfavor MAO-B binding .
• Compound 22 : Maintains LSD1 selectivity (Ki = 0.42 μM) despite moderate MAO-B inhibition (Ki = 2.6 μM) .

Cellular Activity

• Compound 17: Increases H3K4me2 levels in MV4-11 leukemia cells (EC₅₀ = 0.28–8.6 μM) without affecting normal fibroblasts, indicating on-target effects .
• Hydrazinyl Derivatives: No data available, but structural analogs with -NH- groups (e.g., compound 43) show reduced cellular potency, suggesting hydrazine may limit membrane permeability .